Cas no 2171983-96-1 (1-(2-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171983-96-1
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 5783463
• PubChem ID: 165587353
• Update Time: 2025-06-12

1-(2-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2-hydroxyphenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide
• EN300-1610150
• 2171983-96-1
• 1-(2-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C11H12N4O2/c1-7-10(11(12)17)13-14-15(7)6-8-4-2-3-5-9(8)16/h2-5,16H,6H2,1H3,(H2,12,17)
• InChI Key： WVSHFVHAOCPQBT-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CN1C(C)=C(C(N)=O)N=N1

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 94Ų

Additional information on 1-(2-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(2-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171983-96-1)

1-(2-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171983-96-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of 1,2,3-triazole derivatives, which are widely studied for their diverse biological activities. The presence of a hydroxyphenyl group and a carboxamide moiety in its structure makes it a promising candidate for drug development, particularly in areas such as anti-inflammatory, antimicrobial, and anticancer therapies.

In recent years, the scientific community has shown growing interest in 1,2,3-triazole-based compounds due to their stability, synthetic versatility, and ability to interact with biological targets. The compound 1-(2-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide exemplifies these properties, with researchers exploring its potential as a kinase inhibitor or enzyme modulator. Its molecular structure allows for hydrogen bonding and π-π stacking interactions, which are critical for binding to proteins and other biomolecules. These characteristics make it a valuable subject for medicinal chemistry and drug design studies.

One of the key advantages of 1-(2-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide is its synthetic accessibility. The compound can be prepared via click chemistry, a highly efficient and modular approach that has revolutionized the field of organic synthesis. This method enables the rapid assembly of triazole scaffolds with high yields and minimal byproducts, making it ideal for large-scale production. Additionally, the compound's hydrophilic-lipophilic balance (HLB) contributes to its favorable pharmacokinetic properties, such as solubility and bioavailability, which are essential for therapeutic applications.

Current research trends highlight the potential of 1-(2-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide in addressing drug resistance challenges, particularly in infectious diseases and oncology. Its mechanism of action may involve the inhibition of efflux pumps or the disruption of cell signaling pathways, which are common strategies to overcome resistance. Furthermore, the compound's low toxicity profile in preliminary studies suggests it could be a safer alternative to existing treatments, aligning with the growing demand for targeted therapies with fewer side effects.

From an industrial perspective, 1-(2-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide is also being investigated for its applications in material science and agrochemicals. Its ability to form stable complexes with metals and other organic molecules opens doors for its use in catalysis and sensor development. In agriculture, derivatives of this compound may serve as plant growth regulators or pest control agents, contributing to sustainable farming practices.

In conclusion, 1-(2-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171983-96-1) represents a versatile and promising compound with broad applicability across multiple disciplines. Its unique structural attributes, combined with its synthetic feasibility and biological relevance, position it as a focal point for future research and development. As scientists continue to unravel its full potential, this compound may pave the way for innovative solutions in healthcare, agriculture, and beyond.